Cas no 62615-44-5 (Ethanone, 1-(2,3-dimethylnaphtho[1,2-b]thien-5-yl)-)

• Product Name: Ethanone, 1-(2,3-dimethylnaphtho[1,2-b]thien-5-yl)-
• CAS No: 62615-44-5
• MF: C₁₆H₁₄OS
• MW: 254.346763134003
• CID: 438122
• PubChem ID: 12326966
• Update Time: 2025-04-19

Ethanone, 1-(2,3-dimethylnaphtho[1,2-b]thien-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,3-dimethylnaphtho[1,2-b]thien-5-yl)-
• 1-(2,3-dimethylbenzo[g][1]benzothiol-5-yl)ethanone
• 1-(2,3-Dimethylnaphtho[1,2-b]thiophen-5-yl)ethan-1-one
• 62615-44-5
• 1-(2,3-dimethylnaphtho[1,2-b]thiophen-5-yl)ethanone
• DTXSID20489752

• Inchi： 1S/C16H14OS/c1-9-11(3)18-16-13-7-5-4-6-12(13)15(10(2)17)8-14(9)16/h4-8H,1-3H3
• InChI Key： UQTDVRVATZJOPH-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C=C(C(C)=O)C3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 254.07662
• Monoisotopic Mass: 254.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07